Cas no 78892-56-5 (5-[(4-methoxyphenyl)methyl]-1H-Imidazole)

• Product name: 5-[(4-methoxyphenyl)methyl]-1H-Imidazole
• CAS No: 78892-56-5
• MF: C₁₁H₁₂N₂O
• MW: 188.22578
• CID: 1117805
• PubChem ID: 578588

5-[(4-methoxyphenyl)methyl]-1H-Imidazole Chemical and Physical Properties

Names and Identifiers

• 5-[(4-methoxyphenyl)methyl]-1H-Imidazole
• 4-(4-METHOXY-BENZYL)-1H-IMIDAZOLE
• ZJIHGPSTWADKHO-UHFFFAOYSA-N
• 5-(4-Methoxybenzyl)-1H-imidazole #
• 78892-56-5
• SCHEMBL11049508
• Imidazole, 5-[4-methoxybenzyl]-
• AKOS006289251

• Inchi： InChI=1S/C11H12N2O/c1-14-11-4-2-9(3-5-11)6-10-7-12-8-13-10/h2-5,7-8H,6H2,1H3,(H,12,13)
• InChI Key： ZJIHGPSTWADKHO-UHFFFAOYSA-N
• SMILES： COC1=CC=C(C=C1)CC2=CN=CN2

Computed Properties

• Exact Mass: 188.09500
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.9Ų
• XLogP3: 2

Experimental Properties

• PSA: 37.91000
• LogP: 2.00910